7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one

• Molecular Formula: C10H11N5O2
• Molecular Weight: 233.23 g/mol
• IUPAC Name: 2-morpholin-4-yl-6H-pyrimido[4,5-d]pyrimidin-5-one
• InChI: InChI=1S/C10H11N5O2/c16-9-7-5-11-10(14-8(7)12-6-13-9)15-1-3-17-4-2-15/h5-6H,1-4H2,(H,11,12,13,14,16)
• InChI Key: HWAZZWSJNVDTKF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C3C(=O)NC=NC3=N2

Description

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one is a bicyclic compound that belongs to the class of pyrimido[4,5-d]pyrimidines. These compounds are characterized by their fused pyrimidine rings, which contain nitrogen atoms at specific positions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one typically involves the transformation of enaminouracil derivatives. One common method includes the reaction of 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione with primary aromatic or heterocyclic amines and formaldehyde or aromatic aldehydes in a specific molar ratio. This reaction leads to the formation of the pyrimido[4,5-d]pyrimidin-2,4-dione ring system .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the synthetic routes mentioned above can be scaled up for industrial applications, provided that the reaction conditions are optimized for larger-scale production.

Chemical Reactions Analysis

Types of Reactions

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are crucial for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized pyrimido[4,5-d]pyrimidine derivatives, while substitution reactions can produce various substituted analogs .

Scientific Research Applications

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound has shown potential as an inhibitor of specific enzymes, such as Bruton’s tyrosine kinase (BTK), which is involved in B cell receptor signaling.

Medicine: Due to its inhibitory properties, it is being explored for its potential in treating diseases like cancer and autoimmune disorders.

Industry: The compound’s unique structure makes it valuable for developing new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one involves its interaction with molecular targets such as BTK. By inhibiting BTK, the compound disrupts the B cell receptor signaling cascade, which is crucial for the proliferation and survival of B cells. This inhibition can lead to the arrest of cell growth and induction of apoptosis in malignant B cells .

Comparison with Similar Compounds

Similar Compounds

Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione: Another compound in the same class, known for its inhibitory activity against BTK.

Pyrazolo[3,4-d]pyrimidine: A similar bicyclic compound with potential as a CDK2 inhibitor.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Another related compound with biological activity.

Uniqueness

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one is unique due to its specific substitution pattern and the presence of the morpholine ring, which enhances its biological activity and selectivity. This makes it a valuable compound for developing targeted therapies and studying enzyme inhibition mechanisms .